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Compound of Interest

Compound Name: Ethyl 2-bromoisovalerate

Cat. No.: B128821 Get Quote

Chemical Identity and Properties
Ethyl 2-bromoisovalerate, also known as Ethyl 2-bromo-3-methylbutanoate, is a halogenated

ester widely used as a building block in the synthesis of more complex molecules, particularly

in the pharmaceutical and agrochemical industries.[1]

Chemical and Physical Data
The fundamental physical and chemical properties of Ethyl 2-bromoisovalerate are

summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b128821?utm_src=pdf-interest
https://www.benchchem.com/product/b128821?utm_src=pdf-body
https://www.benchchem.com/pdf/Physical_and_chemical_properties_of_Ethyl_2_bromo_3_3_dimethylbutanoate.pdf
https://www.benchchem.com/product/b128821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 609-12-1 [2][3][4]

Molecular Formula C₇H₁₃BrO₂ [2][3][5]

Molecular Weight 209.08 g/mol [2][3][5]

Appearance Colorless to pale yellow liquid [1][6]

Boiling Point
185-187 °C (at 760 mmHg); 77

°C (at 12 mmHg)
[1][2][7]

Density 1.276 - 1.28 g/cm³ [1][2][7]

Refractive Index 1.4485 - 1.4505 [1][7]

Flash Point 65 °C / 149 °F [7][8][9]

Solubility

Sparingly soluble in water;

Soluble in common organic

solvents like chloroform, ethyl

acetate, and hexane.

[1][10]

Storage

Store in a cool, dry, well-

ventilated area (2°C - 8°C

recommended), under an inert

atmosphere (e.g., Nitrogen).

[2][6][7]

Synonyms
The compound is known by several names in literature and commercial listings.[5][6][8]

2-Bromo-3-methylbutanoic acid ethyl ester

Ethyl 2-bromo-3-methylbutyrate

α-Bromoisovaleric acid ethyl ester

NSC 8866
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Safety and Handling
Ethyl 2-bromoisovalerate is classified as a hazardous substance and requires careful

handling.[3][9] It is a combustible liquid and may be corrosive to metals.[8]

GHS Hazard Information
Hazard Class &
Category

Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Danger

H302: Harmful if

swallowed.[2][5]

Skin

Corrosion/Irritation

(Category 1B)

GHS05

H314: Causes severe

skin burns and eye

damage.[2][5][8]

Corrosive to metals

(Category 1)
GHS05

H290: May be

corrosive to metals.[8]

Flammable liquids

(Category 4)
None Warning

H227: Combustible

liquid.[8]

Precautionary Statements
Safe handling and emergency procedures are outlined by the following precautionary

statements.
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Type Statement Code Statement Text

Prevention P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.[2][5]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2][5]

[8]

P234
Keep only in original container.

[8]

Response P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[2][8]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[2]

[11]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][8]

P310

Immediately call a POISON

CENTER or doctor/physician.

[8][11]

Storage P405 Store locked up.[11]

P406

Store in a corrosive resistant

container with a resistant inner

liner.[8]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[2][8]
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Synthesis and Experimental Protocols
Ethyl 2-bromoisovalerate is typically synthesized via the bromination of isovaleric acid

followed by esterification, or by the direct bromination of ethyl isovalerate. A common

laboratory-scale method is the Hell-Volhard-Zelinsky reaction.

Caption: Synthesis pathway for Ethyl 2-bromoisovalerate.

Detailed Experimental Protocol: Hell-Volhard-Zelinsky
Bromination
This protocol describes the α-bromination of isovaleric acid and subsequent esterification. A

related procedure provides a basis for the bromination step.[12]

Materials:

Isovaleric acid

Red phosphorus (catalytic amount) or Phosphorus tribromide (PBr₃)

Bromine (Br₂)

Anhydrous ethanol

Concentrated sulfuric acid (catalytic amount)

Sodium bicarbonate solution (saturated)

Sodium sulfate (anhydrous)

Diethyl ether

Procedure:

Bromination: In a three-necked round-bottom flask equipped with a reflux condenser,

dropping funnel, and a gas outlet tube (to neutralize HBr gas evolved), place isovaleric acid

and a catalytic amount of red phosphorus or PBr₃.
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Heat the mixture gently in a water bath. Add bromine dropwise from the dropping funnel at a

rate that maintains a steady reflux. The red color of bromine should fade as it reacts.

After the addition is complete, continue heating the mixture for several hours until the

evolution of HBr gas ceases, indicating the completion of the reaction. The product at this

stage is crude 2-bromoisovaleric acid.

Esterification: Cool the reaction mixture to room temperature. Slowly add anhydrous ethanol

in excess.

Add a few drops of concentrated sulfuric acid as a catalyst.

Reflux the mixture for 2-4 hours to drive the esterification to completion.

Work-up and Purification: Cool the mixture and pour it into a separatory funnel containing

cold water.

Extract the aqueous layer with diethyl ether.

Combine the organic extracts and wash sequentially with water, saturated sodium

bicarbonate solution (to neutralize excess acids), and finally with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and remove the solvent (diethyl ether) by rotary evaporation.

The crude Ethyl 2-bromoisovalerate is then purified by vacuum distillation. Collect the

fraction boiling at 77 °C under 12 mmHg vacuum.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b128821?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Physical_and_chemical_properties_of_Ethyl_2_bromo_3_3_dimethylbutanoate.pdf
https://www.biosynth.com/p/FE22968/609-12-1-ethyl-2-bromoisovalerate
https://www.scbt.com/p/ethyl-2-bromoisovalerate-609-12-1
https://www.synzeal.com/cn/ethyl-2-bromoisovalerate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromoisovalerate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromoisovalerate
https://www.pharmaffiliates.com/en/609-12-1-ethyl-2-bromoisovalerate-pa0250510.html
https://m.molbase.com/moldata/28299.html
https://www.tcichemicals.com/OP/en/p/E0969
https://www.tcichemicals.com/OP/en/p/E0969
https://www.fishersci.com/store/msds?partNumber=AAB2252514&productDescription=ETHYL+2-BRMOISOVLERATE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://chembk.com/en/chem/2-broMo-ethyl%20isovalerate
https://labscoop.com/us/en/product/tci/tci/e0969-25g-ethyl-2-bromoisovalerate
http://www.orgsyn.org/demo.aspx?prep=CV2P0093
https://www.benchchem.com/product/b128821#ethyl-2-bromoisovalerate-cas-number
https://www.benchchem.com/product/b128821#ethyl-2-bromoisovalerate-cas-number
https://www.benchchem.com/product/b128821#ethyl-2-bromoisovalerate-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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